Cas no 50396-48-0 (5-Cyano-2-hydroxycinnamic acid)

• Product Name: 5-Cyano-2-hydroxycinnamic acid
• CAS No: 50396-48-0
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• CID: 4948828
• Update Time: 2025-04-23

5-Cyano-2-hydroxycinnamic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-hydroxycinnamic acid
• (E)-3-(5-cyano-2-hydroxyphenyl)prop-2-enoic acid

• Inchi： 1S/C10H7NO3/c11-6-7-1-3-9(12)8(5-7)2-4-10(13)14/h1-5,12H,(H,13,14)/b4-2+
• InChI Key： UJIWPFFYFSSNQY-DUXPYHPUSA-N
• SMILES： OC1C=CC(C#N)=CC=1/C=C/C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 1.2
• Topological Polar Surface Area: 81.3

Additional information on 5-Cyano-2-hydroxycinnamic acid

5-Cyano-2-hydroxycinnamic Acid (CAS 50396-48-0): A Versatile Compound for Analytical and Biomedical Applications

5-Cyano-2-hydroxycinnamic acid (CAS 50396-48-0), often abbreviated as CHCA, is a derivative of cinnamic acid that has gained significant attention in scientific research due to its unique chemical properties and wide-ranging applications. This organic compound belongs to the class of hydroxycinnamic acids, which are known for their biological activities and utility in various analytical techniques.

The molecular structure of 5-cyano-2-hydroxycinnamic acid features a cyano group at the 5-position and a hydroxyl group at the 2-position of the cinnamic acid backbone. This specific arrangement contributes to its excellent matrix-assisted laser desorption/ionization (MALDI) properties, making it one of the most commonly used MALDI matrices in mass spectrometry applications. Researchers particularly value its effectiveness for analyzing peptides and small proteins in the mass range of 500-5000 Da.

In recent years, the demand for high-performance MALDI matrices like CHCA has grown significantly, driven by advancements in proteomics research and biomarker discovery. The compound's ability to facilitate soft ionization while minimizing fragmentation makes it indispensable in modern mass spectrometry workflows. Current trends in personalized medicine and disease diagnostics have further increased interest in this versatile matrix material.

Beyond its role in analytical chemistry, 5-cyano-2-hydroxycinnamic acid exhibits interesting photophysical properties that are being explored for potential applications in organic electronics and sensor development. The compound's electron-withdrawing cyano group and electron-donating hydroxyl group create a push-pull system that may be useful in designing molecular sensors or nonlinear optical materials.

The synthesis of CHCA typically involves Knoevenagel condensation between appropriate benzaldehyde derivatives and malonic acid derivatives. Recent improvements in synthetic methodologies have focused on increasing yield and purity while reducing environmental impact, aligning with the growing emphasis on green chemistry principles in organic synthesis.

Quality control of 5-cyano-2-hydroxycinnamic acid is crucial for its performance as a MALDI matrix. High-purity material should exhibit consistent UV absorption characteristics and be free from contaminants that could interfere with mass spectrometric analysis. Many suppliers now provide HPLC-grade CHCA specifically optimized for mass spectrometry applications.

Storage and handling of CHCA require attention to its light sensitivity and potential for moisture absorption. Best practices recommend storage in amber glass containers under inert atmosphere when long-term stability is required. These considerations are particularly important for laboratories performing high-throughput proteomic analyses where batch-to-batch consistency is critical.

The future outlook for 5-cyano-2-hydroxycinnamic acid remains positive as mass spectrometry continues to expand into new application areas. Emerging trends in single-cell proteomics and spatial omics are creating new opportunities for optimized matrix materials. Additionally, research into CHCA derivatives with enhanced properties may lead to next-generation matrices with improved performance characteristics.

From a commercial perspective, the market for MALDI matrix compounds including CHCA is expected to grow steadily, supported by increasing investments in life sciences research and clinical diagnostics. Manufacturers are responding to this demand by offering various formulations and particle sizes to meet specific application requirements in different mass spectrometry platforms.

In conclusion, 5-cyano-2-hydroxycinnamic acid (CAS 50396-48-0) represents a critical tool in modern analytical chemistry and biomedical research. Its unique combination of chemical properties continues to make it indispensable for peptide analysis, while ongoing research explores its potential in other cutting-edge applications. As mass spectrometry technology advances and finds new applications in precision medicine and biomarker discovery, the importance of high-quality CHCA matrix materials is likely to increase further.